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Compound of Interest

Compound Name: Capso

Cat. No.: B1225162 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the stability, storage, and troubleshooting of CAPSO (3-

(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid) buffer.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid CAPSO powder?

A1: Solid CAPSO powder is stable and should be stored at room temperature.[1][2] It is

important to keep the container tightly closed in a dry, well-ventilated place to prevent moisture

absorption, as the powder can be hygroscopic.[3][4] Avoid direct sunlight.[5]

Q2: What is the shelf life of CAPSO powder and prepared solutions?

A2: Crystalline CAPSO powder has a long shelf life, with some suppliers indicating it can be up

to 5 or more years if stored correctly. The stability of prepared CAPSO buffer solutions is

shorter. Stock solutions stored at -20°C should be used within one month, while those stored at

-80°C can be kept for up to six months. For general lab use, it is best practice to prepare fresh

buffer solutions daily to avoid potential issues with pH drift or microbial growth.

Q3: What is the useful pH range for CAPSO buffer?

A3: CAPSO is effective in a pH range of 8.9 to 10.3. Its pKa at 25°C is 9.6.

Q4: Can CAPSO buffer solutions be autoclaved?
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A4: While some biological buffers can be autoclaved, it is generally recommended to sterilize

CAPSO solutions by filtering through a 0.22 µm membrane. High temperatures from

autoclaving can potentially lead to the degradation of the buffer, affecting its performance.

Q5: Does CAPSO interact with metal ions?

A5: No, CAPSO has very low metal-binding constants and is not expected to form significant

complexes with most metal ions. This makes it an excellent choice for studying metal-

dependent enzymes.

Troubleshooting Guide
Issue 1: Unexpected pH shift in my experiment.

Potential Cause 1: Improperly prepared or old buffer. The buffering capacity of CAPSO is

sensitive to temperature, so experiments should ideally be conducted at a consistent room

temperature. If the buffer was prepared some time ago, its pH may have shifted.

Solution: Always prepare fresh CAPSO buffer for critical experiments. Verify the pH of your

buffer solution with a calibrated pH meter just before use. Ensure the pH is adjusted within

the buffer's effective range (8.9-10.3).

Potential Cause 2: Temperature fluctuations. The pKa of CAPSO, and thus the pH of the

buffer solution, can be affected by temperature changes.

Solution: Maintain a stable temperature throughout your experiment. If the experiment is

conducted at a temperature other than that at which the buffer was prepared, allow the buffer

to equilibrate to the new temperature and re-check the pH.

Issue 2: Precipitation observed in the buffer solution, especially when mixed with organic

solvents.

Potential Cause: The concentration of the organic solvent may be too high for the buffer's

solubility, or the buffer concentration itself might be too high.

Solution: Perform a solubility test before preparing your final mobile phase or reaction

mixture. Try decreasing the percentage of the organic solvent or reducing the concentration
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of the CAPSO buffer.

Issue 3: Poor transfer of high pI proteins during Western blotting.

Potential Cause: The pH of a standard transfer buffer (like Tris-Glycine, pH 8.3) may not be

optimal for transferring strongly basic proteins.

Solution: Using a more alkaline transfer buffer like CAPSO at pH 10.0 can significantly

improve the transfer efficiency of proteins with a high isoelectric point (pI > 8.5).

Issue 4: Repeated freeze-thaw cycles of the stock solution.

Potential Cause: Freezing and thawing can cause localized changes in solute concentration

as ice crystals form, potentially affecting the buffer's homogeneity and performance. This can

lead to a decrease in buffering capacity.

Solution: Aliquot your CAPSO stock solution into smaller, single-use volumes to prevent the

need for repeated freeze-thaw cycles.

Data and Protocols
CAPSO Buffer Stability and Storage Summary
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Form
Storage
Temperature

Shelf Life
Key
Considerations

Solid Powder Room Temperature ≥ 5 years

Keep container tightly

sealed in a dry place.

Avoid moisture and

direct sunlight.

Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Working Solution 2-8°C
Recommended for

daily preparation

Prone to microbial

growth over time.

Experimental Protocol: Preparation and Stability Check
of 10X CAPSO Buffer (1 M, pH 9.6)

Preparation of 1 Liter of 1 M CAPSO Stock Solution:

Weigh 237.32 g of CAPSO powder.

Add the powder to a beaker containing approximately 800 mL of high-purity, deionized

water.

Place the beaker on a magnetic stir plate and stir until the powder is fully dissolved. The

solution may appear cloudy initially.

Once dissolved, place a calibrated pH electrode in the solution.

Slowly add a concentrated sodium hydroxide (NaOH) solution (e.g., 10 M) dropwise to

raise the pH. Monitor the pH closely.

Continue adding NaOH until the pH is stable at 9.6.
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Transfer the solution to a 1 L volumetric flask. Rinse the beaker with deionized water and

add the rinse to the flask.

Bring the final volume to 1 L with deionized water.

Sterilize the solution by filtering it through a 0.22 µm filter.

Store in sterile containers.

Protocol for Stability Assessment:

Objective: To monitor the pH stability of the prepared buffer over time under different

storage conditions.

Methodology:

1. Dispense aliquots of the freshly prepared and filtered 1 M CAPSO buffer into sterile

tubes.

2. Store the tubes under three conditions: Room Temperature (20-25°C), Refrigerated (2-

8°C), and Frozen (-20°C).

3. Measure the pH of an aliquot from each storage condition at regular intervals (e.g., Day

1, Day 3, Day 7, Day 14, Day 30).

4. Before measuring, allow any refrigerated or frozen samples to equilibrate to room

temperature.

5. Record the pH values and visually inspect the solutions for any signs of precipitation or

microbial growth.

6. A stable buffer should exhibit a minimal change in pH (e.g., < ±0.05 pH units) over the

testing period for a given storage condition.
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Problem Identified
(e.g., pH Shift, Precipitation)

Was the buffer freshly prepared?

Was the stock solution
stored correctly

(aliquoted, correct temp)?

Yes

Solution:
Prepare fresh buffer and

re-calibrate pH meter.

No

Are there temperature
fluctuations in the

experiment?

Yes

Solution:
Use a new aliquot.

Review storage protocol.

No

Is an organic solvent
present?

No

Solution:
Equilibrate buffer to

experimental temperature
and re-check pH.

Yes

Solution:
Reduce solvent % or
buffer concentration.

Perform solubility test.

Yes

Problem Resolved

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for common CAPSO buffer issues.
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CAPSO Buffer Storage Best Practices

Solid Powder Stock Solution

Store at Room Temperature
in a dry, dark place.

Keep container
tightly sealed.

Sterile filter (0.22 µm)
after preparation.

Aliquot into single-use tubes
to avoid contamination and

freeze-thaw cycles.

Store at -20°C (1 month)
or -80°C (6 months).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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